Cas no 64742-94-5 (Solvent naphtha)

• Product Name: Solvent naphtha
• CAS No: 64742-94-5
• CID: 58231
• Update Time: 2025-11-06

Solvent naphtha Chemical and Physical Properties

Names and Identifiers

• Solvent naphtha
• Solvent naphtha (petroleum), heavy arom.
• C10-11 AROMATIC HYDROCARBONS
• AromaticSolventNaphtha
• CHEMDYE RED RD
• CHEMADYE ORANGE 6HL
• CHEMADYE RED HO
• CHEMADYE RED GR
• AROMATIC HYDROCARBONS
• C12-15 ALKANE
• CYCLOALKANE
• yicheyou
• D100
• C12-15 ALKANE/CYCLOALKANE/AROMATIC HYDROCARBONS
• miscella
• D60 solvent oil
• Solvent naphtha Factory
• 200 × solvent oil
• MSDS.doc
• 260 × solvent oil
• D40 solcent oil
• Solvent oil
• Mineral solvents

Experimental Properties

• Density: 0.911-866[at 20℃]
• Boiling Point: 110.85-172.2℃[at 101 325 Pa]
• Solubility: 20-587mg/L at 20-25℃

Solvent naphtha Security Information

• Hazard Category Code： 65
• Safety Instruction： 23-24-62
• Hazardous Material Identification：

Additional information on Solvent naphtha

Recent Advances in Chemical and Pharmaceutical Research on 64742-94-5 and Solvent Naphtha

The chemical compound with CAS number 64742-94-5, commonly referred to as Solvent naphtha, has garnered significant attention in recent chemical and pharmaceutical research. This hydrocarbon mixture, derived from petroleum refining, is widely utilized as a solvent in various industrial and laboratory applications. Its unique chemical properties and versatility make it a subject of ongoing investigation, particularly in the fields of drug formulation, chemical synthesis, and material science.

Recent studies have focused on the physicochemical properties of Solvent naphtha, including its boiling range, vapor pressure, and solubility characteristics. Researchers have employed advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its composition and behavior under different conditions. These investigations are critical for optimizing its use in pharmaceutical manufacturing processes, where solvent selection can significantly impact product quality and yield.

In the context of drug development, Solvent naphtha has been explored as a potential excipient in formulation design. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its effectiveness as a co-solvent in enhancing the solubility of poorly water-soluble active pharmaceutical ingredients (APIs). The research team reported improved dissolution profiles for several model compounds when formulated with Solvent naphtha-based systems, suggesting promising applications in oral dosage form development.

Environmental and safety considerations have also been a focus of recent research. Regulatory agencies worldwide are increasingly scrutinizing the use of petroleum-derived solvents in pharmaceutical applications. Several studies have investigated the toxicological profile of 64742-94-5, with particular attention to its potential effects on human health and the environment. While current data suggest that proper handling and containment measures can mitigate risks, these findings underscore the need for continued monitoring and alternative solvent development.

Emerging applications of Solvent naphtha in biotechnology have been reported in recent literature. A 2024 study in Biotechnology Progress highlighted its use in the extraction and purification of bioactive compounds from natural sources. The researchers found that specific fractions of Solvent naphtha exhibited superior selectivity for certain classes of phytochemicals compared to traditional solvents, opening new possibilities for natural product isolation and drug discovery.

Looking forward, the chemical and pharmaceutical research community continues to explore innovative applications for 64742-94-5 while addressing challenges related to sustainability and safety. Recent advances in green chemistry have prompted investigations into modified or bio-based alternatives that retain the beneficial properties of Solvent naphtha while reducing environmental impact. These developments, coupled with ongoing refinements in analytical methodologies, promise to expand the utility of this important solvent in pharmaceutical and chemical applications.